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Compound of Interest

Compound Name: Btffh

Cat. No.: B071370

A thorough review of the scientific literature and chemical databases indicates that
Bis(tetramethylene)fluoroformamidinium Hexafluorophosphate (BTFFH) is not a documented
reagent for the N-formylation of electron-deficient amines. Its established and primary
application in organic synthesis is as a coupling reagent for amide bond formation, particularly
in peptide synthesis.

While one supplier of BTFFH notes its effectiveness with challenging substrates, including
those with "electron-deficient characteristics," this is in the context of coupling sterically
hindered carboxylic acids and amines.[1] There is no available data or established protocol for
its use as a formylating agent.

This document will, therefore, summarize the well-documented application of BTFFH as a
peptide coupling reagent, as this is its recognized function in the scientific community.

Established Application of BTFFH: Peptide Coupling

BTFFH is a uronium salt-based coupling reagent used to facilitate the formation of amide
bonds between a carboxylic acid and an amine. It is an analogue of the more common TFFH
(Tetramethylfluoroformamidinium Hexafluorophosphate). The primary advantage of BTFFH is
that its byproducts are non-toxic.

General Reaction Scheme for Peptide Coupling:
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The general mechanism involves the activation of a carboxylic acid by BTFFH to form a highly

reactive acyl fluoride intermediate. This intermediate then readily reacts with an amine to form
the desired amide bond.

Experimental Workflow for Peptide Coupling using
BTFFH:
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Caption: General workflow for peptide bond formation using BTFFH.
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Hypothetical Application in Formylation: A Note of
Caution

While there is no direct evidence, one could speculate on a hypothetical reaction pathway for
N-formylation using a formyl source and BTFFH as an activator. However, without any
supporting literature, this remains purely theoretical. Researchers interested in the N-
formylation of electron-deficient amines are advised to consult literature for established and
validated methods.

Alternative Methods for N-Formylation of Electron-
Deficient Amines

For researchers focused on the N-formylation of weakly nucleophilic or electron-deficient
amines, several established methods are reported in the literature. These methods often
employ more potent formylating agents or require specific catalysts. Some common
approaches include:

e Formic Acid with a coupling agent: Using formic acid as the formyl source in the presence of
a standard peptide coupling reagent (e.g., DCC, EDC).

 Trifluoroacetic anhydride and formic acid: This mixture generates a potent mixed anhydride
capable of formylating weakly nucleophilic amines.

» Cyanomethylformate: A reactive formylating agent.

o Pentafluorophenyl formate: Another highly reactive formylating agent.

Summary of BTFFH Properties
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Property Value Reference

Fluoro-N,N,N',N'-
Full Name bis(tetramethylene)formamidini  --INVALID-LINK--

um hexafluorophosphate

CAS Number 164298-25-3 --INVALID-LINK--
Molecular Formula CoH16F7N2P --INVALID-LINK--
Molecular Weight 316.20 g/mol --INVALID-LINK--
Primary Application Peptide coupling reagent --INVALID-LINK--

In conclusion, all available evidence points to BTFFH being a reagent for amide bond formation
and not N-formylation. Therefore, detailed protocols and application notes for the formylation of
electron-deficient amines using BTFFH cannot be provided. Researchers should refer to
established methods for this transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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